Arachidonoyl m-Nitroaniline

• CAS No.: 1175954-87-6
• Product Name: Arachidonoyl m-Nitroaniline
• Molecular Formula: C26H36N2O3
• Molecular Weight: 424.585
• IUPAC Name: (5Z,8Z,11Z,14Z)-N-(3-nitrophenyl)icosa-5,8,11,14-tetraenamide
• Standard InChI: InChI=1S/C26H36N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-26(29)27-24-20-19-21-25(23-24)28(30)31/h6-7,9-10,12-13,15-16,19-21,23H,2-5,8,11,14,17-18,22H2,1H3,(H,27,29)/b7-6-,10-9-,13-12-,16-15-
• Standard InChIKey: OITDPRAMDXERDT-DOFZRALJSA-N
• SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC1=CC(=CC=C1)[N+](=O)[O-]
• Description: Arachidonoyl m-Nitroaniline (AmNA) is one of several nitroaniline fatty acid amides which can be used to measure fatty acid amide hydrolase (FAAH) activity. FAAH is a relatively unselective enzyme in that it accepts a variety of amide head groups other than the ethanolamine of its nominal endogenous substrate anandamide (arachidonyl ethanolamide; AEA). It also will hydrolyze fatty acid amides with fewer carbons and fewer double bonds than arachidonate (see also Decanoyl m-Nitroaniline; Item No. 90349). Exposure of AmNA to FAAH activity results in the release of the yellow colorimetric dye m-nitroaniline (ε = 13,500 at 410 nm). This offers the potential for fast and convenient measurements of FAAH activity using a 96 well plate spectrophotometer.
• Synonyms: AmNA
• Reference: 1.Patricelli, M.P., and Cravatt, B.F. Characterization and manipulation of the acyl chain selectivity of fatty acid amide hydrolase. Biochemistry 40, 6107-6115 (2001).
• PubChem Compound: 35026079
• Last Modified: Nov 11 2021